Cas no 1261825-59-5 (2-(Difluoromethoxy)-1-iodo-4-nitrobenzene)

• Product Name: 2-(Difluoromethoxy)-1-iodo-4-nitrobenzene
• CAS No: 1261825-59-5
• MF: C₇H₄F₂INO₃
• MW: 315.01284122467
• CID: 4791021
• Update Time: 2025-06-14

2-(Difluoromethoxy)-1-iodo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-1-iodo-4-nitrobenzene
• 3-(Difluoromethoxy)-4-iodonitrobenzene
• 2-(Difluoromethoxy)-1-iodo-4-nitrobenzene

• Inchi： 1S/C7H4F2INO3/c8-7(9)14-6-3-4(11(12)13)1-2-5(6)10/h1-3,7H
• InChI Key： KAVHKSCICQLQJX-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 3.3
• Topological Polar Surface Area: 55

Additional information on 2-(Difluoromethoxy)-1-iodo-4-nitrobenzene

Comprehensive Overview of 2-(Difluoromethoxy)-1-iodo-4-nitrobenzene (CAS No. 1261825-59-5)

2-(Difluoromethoxy)-1-iodo-4-nitrobenzene (CAS No. 1261825-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethoxy group, an iodo substituent, and a nitro functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of fluorinated pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability.

The growing interest in fluorinated compounds like 2-(Difluoromethoxy)-1-iodo-4-nitrobenzene is driven by their potential to address challenges in modern medicine, such as improving drug efficacy and reducing side effects. This compound's iodo and nitro groups also make it valuable for cross-coupling reactions, a hot topic in synthetic chemistry. With the rise of AI-driven drug discovery, computational chemists are leveraging tools to predict the reactivity and applications of such compounds, further boosting their relevance in high-impact research.

From an industrial perspective, 2-(Difluoromethoxy)-1-iodo-4-nitrobenzene is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. Companies are seeking ways to optimize its production while minimizing environmental impact, aligning with global trends toward eco-friendly chemical processes. Its role in agrochemical innovation is another area of exploration, as fluorinated compounds are increasingly used to develop next-generation pesticides with lower toxicity profiles.

For researchers and manufacturers, understanding the physical and chemical properties of CAS No. 1261825-59-5 is critical. Key questions often searched include its solubility, stability under various conditions, and compatibility with common reagents. Analytical techniques such as NMR spectroscopy and HPLC are frequently employed to characterize this compound, ensuring its purity and suitability for further applications. Additionally, its storage and handling requirements are topics of practical interest to ensure safety and longevity in laboratory settings.

The demand for custom synthesis and bulk availability of 2-(Difluoromethoxy)-1-iodo-4-nitrobenzene has risen, with suppliers catering to pharmaceutical and academic clients. Online searches often include queries like "suppliers of 1261825-59-5" or "synthetic routes for difluoromethoxy nitrobenzene derivatives," reflecting the compound's commercial and scientific value. As regulatory frameworks evolve, compliance with REACH and other standards remains a priority for stakeholders.

In summary, 2-(Difluoromethoxy)-1-iodo-4-nitrobenzene represents a compelling case study in the intersection of advanced organic chemistry and applied research. Its multifaceted applications, coupled with the broader trends in fluorine chemistry and sustainable manufacturing, ensure its continued relevance in both academic and industrial spheres. Future studies may further unlock its potential, solidifying its role in innovative scientific breakthroughs.